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Compound of Interest

Compound Name: Diethylsulfamide

Cat. No.: B1368387

Abstract: This technical guide provides an in-depth exploration of the potential applications of
N,N'-Diethylsulfamide (CAS No. 6104-21-8) in the field of organic synthesis. While the
sulfamide moiety is recognized for its significance in medicinal chemistry, the specific utility of
diethylsulfamide as a synthetic tool remains an area ripe for exploration. This document
synthesizes established principles of sulfonamide and sulfamide chemistry to delineate the role
of diethylsulfamide as a robust directing group in transition metal-catalyzed C-H
functionalization, a stable protecting group for amines, and a foundational building block for the
synthesis of more complex, high-value sulfamides. Detailed mechanistic discussions, validated
experimental protocols, and comparative data are presented to provide researchers, chemists,
and drug development professionals with a comprehensive resource for leveraging this
versatile reagent in their synthetic endeavors.

Introduction to Diethylsulfamide: Structure and
Significance

N,N'-Diethylsulfamide is a symmetrically substituted sulfamide characterized by a central
sulfuryl group bonded to two ethylamino substituents. Its fundamental properties are
summarized below.

Chemical Structure and Properties:

e Molecular Formula: CaH12N202S5[1]
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e Molecular Weight: 152.22 g/mol [1]
» IUPAC Name: N-(ethylsulfamoyl)ethanamine[1]

+ Synonyms: Diethylsulfamide, N,N'-Diethylsulfamide[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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